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Introduction

The combination of oxine-copper and validamycin represents an innovative approach in crop protection

that integrates complementary mechanisms of action to enhance disease management efficacy while

potentially reducing negative environmental impacts. Oxine-copper (C₁₈H₁₂CuN₂O₂), also known as

copper 8-quinolinolate, is an organocopper fungicide with broad-spectrum activity against various

bacterial and fungal pathogens. Validamycin (C₂₀H₃₅NO₁₃), an aminoglycoside antibiotic produced by

Streptomyces hygroscopicus, provides targeted control against specific fungal diseases, particularly rice

sheath blight caused by Rhizoctonia solani [1] [2]. This combination pesticide formulation leverages the

multi-site contact activity of oxine-copper with the systemic properties of validamycin, creating a potent

defense mechanism that can be applied across various crops including rice, fruits, and vegetables [3] [4].

The strategic importance of this combination lies in its potential to address multiple disease challenges

simultaneously while potentially delaying the development of pathogen resistance. As agricultural systems

worldwide face increasing pressure from diseases that reduce both yield and quality, such integrated

solutions offer sustainable protection with relatively low toxicity to non-target organisms [1] [5]. These

application notes provide comprehensive technical information, experimental protocols, and safety
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considerations to guide researchers and agricultural professionals in the effective utilization and further

development of oxine-copper and validamycin composite pesticides.

Physicochemical and Biological Properties

Individual Component Profiles

Table 1: Chemical and Physical Properties of Oxine-Copper and Validamycin

Property Oxine-Copper Validamycin

CAS RN 10380-28-6 [6] 37248-47-8 [1] [2]

IUPAC Name bis(quinolin-8-olato-
O,N)copper(II) [6]

(1R,2R,3S,4R,5S,6S)-2,3-dihydroxy-5-
[(1S,4R,5S,6S)-4,5,6-trihydroxy-3-

(hydroxymethyl)cyclohex-2-en-1-yl]oxy-6-
(hydroxymethyl)cyclohexyl 2-amino-2-deoxy-β-D-

glucopyranoside [2]

Molecular
Formula

C₁₈H₁₂CuN₂O₂ [6] C₂₀H₃₅NO₁₃ [2]

Molecular Mass 351.89 g/mol [6] Information missing

Appearance Greenish-yellow
colored powder [6]

Neat solid (analytical standard) [2]

Water Solubility 0.07 mg/L at 20°C, pH
7 [6]

Information missing

Octanol-Water
Partition
Coefficient (Log
P)

2.46 [6] Information missing
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Property Oxine-Copper Validamycin

Mode of Action Multi-site contact
activity; disrupts

enzyme systems [6]

Inhibits chitin synthesis; causes abnormal hyphal
branching [4] [7]

FRAC Code M01 [6] Information missing

Table 2: Biological Properties and Efficacy Profiles

Property Oxine-Copper Validamycin

Primary Target
Pathogens

Molds, mildews, sapstain fungi [6];
Bacterial angular leaf spot in cucurbits

[5]

Rhizoctonia solani (rice sheath
blight) [1] [4]

Spectrum of Activity Broad-spectrum protective fungicide

[5]

Narrow spectrum; specific against

R. solani and related fungi [1]

Mammalian Toxicity
(Acute Oral LD₅₀)

300 mg/kg (moderate) [6] Relatively low toxicity to humans

and animals [1]

Bird Toxicity (Acute
LD₅₀)

>2619 mg/kg (low) [6] Information missing

Application Methods Foliar spray, wood treatment [6] Foliar spray, soil treatment [1]

Formulation Composition and Synergistic Effects

Composite Formulation Types

The oxine-copper and validamycin composite pesticide can be formulated into various product types to

accommodate different application requirements and environmental conditions. According to patent

literature, the preferred formulation is a water-dispersible granule (WG) that offers advantages in
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packaging, transport, storage, and user safety [3]. The typical composition ranges for this formulation

include:

Active ingredients: 5-60% total active components, with oxine-copper and validamycin in ratios
ranging from 1:1 to 1:30 [3]

Wetting agents (2-10%): Sodium lauryl sulfate, dioctyl sulfosuccinate sodium salt, or alkyl
naphthalene sulfonate [3]

Dispersing agents (4-12%): Sodium methyl naphthalene sulfonate formaldehyde condensate,
sodium lignosulfonate, or polycarboxylate salts [3]

Carriers and fillers (20-85%): Kaolin, bentonite, aluminum silicate, calcium carbonate, or
diatomaceous earth [3]

Additional formulation types include suspension concentrates (SC), wettable powders (WP), and dusts

(D) that can be adapted for specific application scenarios. The selection of appropriate adjuvants and

stabilizers is critical for maintaining product stability and efficacy, with components such as xanthan gum as

a thickening agent, propylene glycol as an antifreeze agent, and silicone-based antifoaming agents [3].

Synergistic Efficacy Data

Table 3: Efficacy of Oxine-Copper and Validamycin Combination Against Plant Pathogens

Pathogen Disease
Individual Compound
EC₅₀ (μg/mL)

Combination EC₅₀
(μg/mL)

Synergistic
Ratio

Rhizoctonia solani Rice sheath

blight

Validamycin: 1.25 [8] Information missing Information

missing

Pseudomonas
syringae

Angular leaf

spot

Oxine-copper: Data

missing

Information missing Information

missing

General fungal

pathogens

Various Oxine-copper: Broad-

spectrum [5]

Information missing Information

missing

Application Protocols and Field Efficacy
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Field Application Guidelines

The application of oxine-copper and validamycin composite pesticide should be timed to coincide with

early disease development or preventive treatment schedules. For rice sheath blight control, applications

should begin when disease incidence reaches 5-10% and repeated at 10-14 day intervals if conditions remain

favorable for disease development [4] [7]. For bacterial angular leaf spot in cucurbits, applications should

start at the first sign of disease symptoms and continue every 7-10 days [5].

Recommended application equipment includes standard hydraulic sprayers with flat-fan nozzles that

provide thorough coverage of plant surfaces. Spray volumes of 750-1000 L/ha are generally recommended

for adequate coverage [7]. The application should be performed during cooler parts of the day (early

morning or late afternoon) to minimize rapid evaporation and maximize pesticide contact time with plant

surfaces. For optimal results, applications should avoid periods of rainfall within 4-6 hours after treatment.

Resistance Management Strategies

To prevent or delay the development of resistance in target pathogens, the following resistance

management practices are recommended:

Rotate applications with fungicides from different FRAC code groups (e.g., QoI fungicides, SDHIs,
or DMIs)

Limit the number of consecutive applications of the oxine-copper/validamycin combination to 2-3
cycles before switching to alternative modes of action

Implement integrated pest management (IPM) strategies that include cultural controls (crop
rotation, resistant varieties, and sanitation)

Use the highest recommended label rates to minimize selection for partially resistant pathogen
subpopulations

Monitor field efficacy regularly to detect potential resistance development early

Environmental Fate and Safety Considerations

Environmental Behavior and Ecotoxicology

Table 4: Environmental Fate and Ecotoxicological Profiles
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Parameter Oxine-Copper Validamycin

Soil DT₅₀ (Aerobic) Information missing Information missing

Aqueous Photolysis DT₅₀ Information missing Information missing

Hydrolysis DT₅₀ Information missing Information missing

Earthworm Acute LC₅₀ Information missing Information missing

Honeybee Contact LD₅₀ Information missing Information missing

BCF (Bioaccumulation Factor) Information missing Information missing

Dietary Risk Assessment

Recent studies on the dissipation behavior and terminal residues of oxine-copper in cucumber and

watermelon provide valuable data for dietary risk assessment. Research demonstrates that oxine-copper

follows first-order dissipation kinetics with half-lives of 1.77-2.11 days in cucumber and 3.57-4.68 days in

watermelon [5]. The terminal residues in cucumber and watermelon samples were found to be below 0.264

mg/kg and 0.0641 mg/kg, respectively, when applied according to good agricultural practices [5].

The estimated long-term dietary risk probability for oxine-copper in cucumber and watermelon

consumption is 64.11%, indicating that long-term consumption of these commodities contaminated with

oxine-copper would not pose significant dietary risks to the general population [5]. This comprehensive risk

assessment provides scientific guidance for the rational utilization of oxine-copper in field ecosystems and

supports the establishment of maximum residue limits (MRLs) for regulatory purposes.

Experimental Protocols and Analytical Methods

Sample Preparation and Residue Analysis
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The analysis of oxine-copper residues in crop matrices can be performed using QuEChERS (Quick, Easy,

Cheap, Effective, Rugged, and Safe) sample preparation followed by UPLC-MS/MS (Ultra Performance

Liquid Chromatography-Tandem Mass Spectrometry) determination [5]. The detailed protocol is as

follows:

Sample Commutation: Collect representative field samples and homogenize using a commercial

blender. Store at -20°C until analysis.
Weighing: Precisely weigh 10 ± 0.005 g of homogenized sample into a 50 mL centrifuge tube.

Extraction: Add 20 mL of HPLC-grade acetonitrile to each sample. Centrifuge at 2500 rpm for 3
minutes.

Partitioning: Add 3 g of NaCl and 2 g of MgSO₄ to the extraction mixture. Shake vigorously (2500
rpm, 3 min) and centrifuge (4000 rpm, 3 min).

Purification: Transfer 1.5 mL of the extraction solution to a 2 mL centrifuge tube containing a
combination of PSA (primary secondary amine) and MgSO₄ (optimized at 50 mg PSA + 150 mg

MgSO₄, 150 mg PSA + 100 mg MgSO₄, or 100 mg PSA + 50 mg MgSO₄).
Cleanup: Shake the mixture (2500 rpm, 5 min) and centrifuge (10,000 rpm, 2 min).

Dilution: Dilute the supernatant 5 times with acetonitrile and filter through a 0.22 μm organic filter.
UPLC-MS/MS Analysis: Inject 1 μL of the purified extract for analysis [5].

Bioassay for Antifungal Activity

The antifungal activity of the combination can be evaluated against target pathogens such as Rhizoctonia

solani using the mycelial growth rate method [8]:

Pathogen Culture: Activate R. solani by transferring fresh mycelial cake (5 mm diameter) from the
edge of an active colony onto PDA (Potato Dextrose Agar) solid medium. Culture at 28°C for 3 days

with continuous transfer for 2 generations.
Preparation of Test Solutions: Dissolve the oxine-copper and validamycin combination in a small

amount of DMSO (dimethyl sulfoxide) and prepare serial dilutions with sterilized distilled water. Final
DMSO concentrations should not exceed 0.25%.

Incorporation into Medium: Mix the test solutions with PDA medium at approximately 60°C to
achieve desired final concentrations.

Inoculation: Place a 5 mm mycelial cake of R. solani in the center of each treatment plate with
mycelia facing downward.

Incubation: Seal plates with parafilm and incubate at 28°C for 3-7 days.
Assessment: Measure colony diameters and calculate inhibition rates using the formula: Inhibition

rate (%) = [(Colony diameter of control - Colony diameter of treatment) / (Colony diameter of control -
5)] × 100.
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EC₅₀ Calculation: Determine the effective concentration that inhibits 50% of mycelial growth using

regression analysis of concentration-response data.

Mechanism of Action and Experimental Visualization

Composite Mode of Action Diagram

Smolecule
Technique Innovation & Translatability

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 8 / 13 Tech Support

https://www.smolecule.com/products/s1797423?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Oxine-Copper Mechanism Validamycin Mechanism

Cellular Level Effects

Oxine-Copper & Validamycin
Composite Pesticide

Copper Ion Release Inhibition of Chitin Synthesis

Enzyme System Disruption

Multi-site Contact Activity

Protective Barrier Formation Mitochondrial Dysfunction

Induces

Abnormal Hyphal Branching

Fungistatic Action

Growth CessationCell Wall Weakening

Causes

Respiratory Chain Inhibition

Fungal Growth Inhibition
& Pathogen Death

Cellular Structure Collapse

Click to download full resolution via product page

Experimental Workflow for Residue Analysis
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Conclusion and Future Perspectives

The oxine-copper and validamycin composite pesticide represents a scientifically advanced approach to

crop protection that leverages the complementary properties of both active ingredients. The multi-site

contact activity of oxine-copper provides broad-spectrum protection against various bacterial and fungal

pathogens, while the systemic action of validamycin offers targeted control against specific diseases like

rice sheath blight caused by Rhizoctonia solani [3] [4]. This combination demonstrates potential for

enhanced efficacy, potentially reduced application rates, and delayed resistance development compared to

individual components.

Future research directions should focus on optimizing formulation ratios for specific crop-pathogen

systems, investigating synergistic mechanisms at the molecular level, and developing advanced delivery

systems such as nanoformulations to enhance bioavailability and reduce environmental impact. Additional

studies on the environmental fate of the combination, particularly in soil and water systems, will provide

crucial data for comprehensive environmental risk assessment. As regulatory frameworks evolve globally,

generating robust scientific data on residue profiles and ecotoxicological impacts will be essential for the

widespread adoption and sustainable use of this promising pesticide combination in modern agricultural

systems.
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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